Cas no 79688-26-9 (1,4,7,10,16,19-Hexaoxa-13,22-diazacyclotetracosane-14,17,21-trione)
79688-26-9 structure
Product Name:1,4,7,10,16,19-Hexaoxa-13,22-diazacyclotetracosane-14,17,21-trione
CAS No:79688-26-9
MF:C16H28N2O9
MW:392.401525497437
CID:532403
PubChem ID:12688489
Update Time:2025-04-19
1,4,7,10,16,19-Hexaoxa-13,22-diazacyclotetracosane-14,17,21-trione Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7,10,16,19-Hexaoxa-13,22-diazacyclotetracosane-14,17,21-trione
- 79688-26-9
- DTXSID10506942
-
- Inchi: 1S/C16H28N2O9/c19-14-11-26-13-16(21)27-12-15(20)18-2-4-23-6-8-25-10-9-24-7-5-22-3-1-17-14/h1-13H2,(H,17,19)(H,18,20)
- InChI Key: HHZPPMUBPWXBHC-UHFFFAOYSA-N
- SMILES: O1CCOCCNC(COCC(=O)OCC(NCCOCCOCC1)=O)=O
Computed Properties
- Exact Mass: 392.17948047g/mol
- Monoisotopic Mass: 392.17948047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 0
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 131Ų
1,4,7,10,16,19-Hexaoxa-13,22-diazacyclotetracosane-14,17,21-trione Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
79688-26-9 (1,4,7,10,16,19-Hexaoxa-13,22-diazacyclotetracosane-14,17,21-trione) Related Products
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